Cas no 2138216-38-1 (3-cyclobutyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-thiazole-4-carboxylic acid)

3-Cyclobutyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-thiazole-4-carboxylic acid is a specialized heterocyclic compound featuring a thiazole core functionalized with a cyclobutyl group and an Fmoc-protected amine. The presence of the Fmoc group allows for selective deprotection under mild basic conditions, making it valuable in peptide synthesis and medicinal chemistry applications. The carboxylic acid moiety provides a handle for further derivatization or conjugation. This compound is particularly useful in solid-phase peptide synthesis (SPPS) due to its compatibility with standard Fmoc-based protocols. Its structural features enable precise incorporation into complex molecular architectures, supporting research in drug discovery and bioorganic chemistry.
3-cyclobutyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-thiazole-4-carboxylic acid structure
2138216-38-1 structure
Product Name:3-cyclobutyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-thiazole-4-carboxylic acid
CAS No:2138216-38-1
MF:C23H20N2O4S
MW:420.480904579163
CID:5962956
PubChem ID:165458152
Update Time:2025-06-09

3-cyclobutyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-cyclobutyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-thiazole-4-carboxylic acid
    • 2138216-38-1
    • EN300-742147
    • Inchi: 1S/C23H20N2O4S/c26-22(27)19-20(13-6-5-7-13)25-30-21(19)24-23(28)29-12-18-16-10-3-1-8-14(16)15-9-2-4-11-17(15)18/h1-4,8-11,13,18H,5-7,12H2,(H,24,28)(H,26,27)
    • InChI Key: LVPTYUXAYJAFEI-UHFFFAOYSA-N
    • SMILES: S1C(=C(C(=O)O)C(C2CCC2)=N1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 420.11437830g/mol
  • Monoisotopic Mass: 420.11437830g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 635
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 117Ų

3-cyclobutyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-thiazole-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-742147-1.0g
3-cyclobutyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-thiazole-4-carboxylic acid
2138216-38-1 95%
1.0g
$2203.0 2024-05-24
Enamine
EN300-742147-0.05g
3-cyclobutyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-thiazole-4-carboxylic acid
2138216-38-1 95%
0.05g
$1851.0 2024-05-24
Enamine
EN300-742147-0.1g
3-cyclobutyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-thiazole-4-carboxylic acid
2138216-38-1 95%
0.1g
$1939.0 2024-05-24
Enamine
EN300-742147-0.25g
3-cyclobutyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-thiazole-4-carboxylic acid
2138216-38-1 95%
0.25g
$2027.0 2024-05-24
Enamine
EN300-742147-0.5g
3-cyclobutyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-thiazole-4-carboxylic acid
2138216-38-1 95%
0.5g
$2115.0 2024-05-24
Enamine
EN300-742147-2.5g
3-cyclobutyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-thiazole-4-carboxylic acid
2138216-38-1 95%
2.5g
$4319.0 2024-05-24
Enamine
EN300-742147-5.0g
3-cyclobutyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-thiazole-4-carboxylic acid
2138216-38-1 95%
5.0g
$6390.0 2024-05-24
Enamine
EN300-742147-10.0g
3-cyclobutyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-thiazole-4-carboxylic acid
2138216-38-1 95%
10.0g
$9474.0 2024-05-24

3-cyclobutyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-thiazole-4-carboxylic acid Related Literature

Additional information on 3-cyclobutyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-thiazole-4-carboxylic acid

Introduction to 3-Cyclobutyl-5-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)-1,2-Thiazole-4-Carboxylic Acid (CAS No. 2138216-38-1)

3-Cyclobutyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-thiazole-4-carboxylic acid (CAS No. 2138216-38-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the cyclobutyl and fluorenyl moieties, contribute to its distinct chemical and biological properties.

The cyclobutyl group in the structure of this compound is a four-membered ring that imparts conformational rigidity and influences the overall molecular shape. This rigidity can enhance the compound's binding affinity to specific protein targets, making it a valuable scaffold for drug design. The fluorenyl moiety, on the other hand, is a bicyclic aromatic system that provides additional hydrophobic interactions and can modulate the compound's solubility and permeability characteristics.

The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is a common motif in many bioactive molecules. Thiazoles are known for their ability to form hydrogen bonds and π-stacking interactions, which are crucial for their biological activity. In the context of 3-cyclobutyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-thiazole-4-carboxylic acid, the thiazole ring serves as a central scaffold that connects the cyclobutyl and fluorenyl groups, thereby influencing the compound's overall pharmacological profile.

Recent studies have highlighted the potential of 3-cyclobutyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-thiazole-4-carboxylic acid in various therapeutic areas. One notable application is its use as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes in the body. The presence of the (fluoren-9-yl)methoxy carbonyl group in this compound can be designed to be cleaved by specific enzymes, releasing the active metabolite at the target site. This approach can improve drug delivery, reduce side effects, and enhance therapeutic efficacy.

In addition to its prodrug potential, 3-cyclobutyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-thiazole-4-carboxylic acid has shown promising results in preclinical studies as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been investigated for its ability to inhibit kinases, which are key enzymes in signal transduction pathways that regulate cell growth and proliferation. By selectively targeting these kinases, this compound may offer new avenues for treating cancers and other proliferative disorders.

The carboxylic acid functional group in 3-cyclobutyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-thiazole-4-carboxylic acid plays a crucial role in its pharmacological properties. Carboxylic acids can form ionic interactions with amino acid residues on protein surfaces, contributing to high-affinity binding. This feature makes the compound particularly suitable for designing drugs that target protein-protein interactions (PPIs), which are challenging but highly relevant therapeutic targets.

Furthermore, the structural flexibility of 3-cyclobutyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-thiazole-4-carboxylic acid allows for extensive chemical modifications to optimize its pharmacokinetic properties. Researchers have explored various derivatives by introducing different substituents on the cyclobutyl and fluorenyl groups to enhance solubility, stability, and bioavailability. These modifications can also help overcome issues related to drug resistance and improve patient compliance.

The synthesis of 3-cyclobutyl-5-{[[(9H-fluoren-9-yloxy)carbonyl]amino]}thiazole carboxylic acid involves several well-established organic reactions. The key steps include the formation of the thiazole ring through a cyclization reaction, followed by functionalization with the cyclobutyl and fluorenyl moieties. Advanced synthetic methods such as transition-metal catalysis and click chemistry have been employed to streamline the synthesis process and achieve high yields with excellent purity.

In conclusion, 3-cyclobutyl-5-{[[(9H-fluoren-9-yloxy)carbonyl]amino]}thiazole carboxylic acid (CAS No. 2138216-38-1) represents a promising candidate in medicinal chemistry due to its unique structural features and potential therapeutic applications. Ongoing research continues to explore its biological activities and optimize its properties for clinical use. As new insights emerge from preclinical studies and clinical trials, this compound may pave the way for innovative treatments in various medical fields.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.